Cas no 1250201-47-8 (4-(3,4-dichlorophenyl)-1,3-oxazol-2-amine)

• Product Name: 4-(3,4-dichlorophenyl)-1,3-oxazol-2-amine
• CAS No: 1250201-47-8
• MF: C₉H₆Cl₂N₂O
• MW: 229.062739849091
• CID: 4581524
• PubChem ID: 62066650
• Update Time: 2025-10-29

4-(3,4-dichlorophenyl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dichlorophenyl)-1,3-oxazol-2-amine
• 2-Oxazolamine, 4-(3,4-dichlorophenyl)-

• Inchi： 1S/C9H6Cl2N2O/c10-6-2-1-5(3-7(6)11)8-4-14-9(12)13-8/h1-4H,(H2,12,13)
• InChI Key： CSEAFEREKSEPIV-UHFFFAOYSA-N
• SMILES： O1C=C(C2=CC=C(Cl)C(Cl)=C2)N=C1N

Experimental Properties

• Melting Point: NA

4-(3,4-dichlorophenyl)-1,3-oxazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(3,4-dichlorophenyl)-1,3-oxazol-2-amine

4-(3,4-Dichlorophenyl)-1,3-Oxazol-2-Amine: A Comprehensive Overview

4-(3,4-Dichlorophenyl)-1,3-Oxazol-2-Amine is a chemical compound with the CAS number 1250201-47-8. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of the 3,4-dichlorophenyl group attached to the oxazole ring introduces unique electronic and structural properties, making this compound a subject of interest in various fields of chemistry and materials science.

The synthesis of 4-(3,4-Dichlorophenyl)-1,3-Oxazol-2-Amine involves a series of well-established organic reactions. Typically, the oxazole ring is formed through a condensation reaction between an aldehyde or ketone and an amine derivative. The substitution pattern on the phenyl ring plays a crucial role in determining the reactivity and stability of the compound. Recent studies have explored the use of microwave-assisted synthesis techniques to enhance reaction efficiency and yield.

One of the most notable applications of 4-(3,4-Dichlorophenyl)-1,3-Oxazol-2-Amine is in the field of pharmaceutical chemistry. The compound has been investigated as a potential lead molecule for drug development due to its ability to interact with various biological targets. For instance, research has shown that this compound exhibits moderate activity against certain enzymes involved in inflammatory processes. This makes it a promising candidate for anti-inflammatory drug design.

In addition to its pharmaceutical applications, 4-(3,4-Dichlorophenyl)-1,3-Oxazol-2-Amine has also found utility in materials science. The compound's electronic properties make it suitable for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent advancements in this area have focused on optimizing the compound's solubility and stability under operational conditions.

The structural versatility of 4-(3,4-Dichlorophenyl)-1,3-Oxazol-2-Amine allows for further functionalization to tailor its properties for specific applications. For example, substituting the dichlorophenyl group with other aromatic moieties can significantly alter the compound's electronic behavior and reactivity. This approach has been employed in recent studies to develop novel materials for energy storage devices such as supercapacitors.

From a toxicological perspective, 4-(3,4-Dichlorophenyl)-1,3-Oxazol-2-Amine has undergone preliminary safety assessments. These studies indicate that the compound exhibits low acute toxicity when administered at moderate doses. However, further research is required to fully understand its long-term effects and potential bioaccumulation properties.

In conclusion, 4-(3,4-Dichlorophenyl)-1,3-Oxazol-2-Amine (CAS No: 1250201-47-8) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique structure and functional groups make it an attractive candidate for both fundamental research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and materials science.